Cas no 2061-71-4 (Isoandrololactone)

• Product Name: Isoandrololactone
• CAS No: 2061-71-4
• MF: C₁₉H₃₀O₃
• MW: 306.439706325531
• CID: 910136
• PubChem ID: 234453
• Update Time: 2025-07-24

Isoandrololactone Chemical and Physical Properties

Names and Identifiers

• 8-hydroxy-10a,12a-dimethyl-3,4,4a,4b,5,6,6a,7,8,9,10,10b,11,12-tetradecahydronaphtho[2,1-f]chromen-2-one
• 124
• 124-1
• cc-264
• Galeterone
• Galeterone (USAN)
• Galeterone [USAN:INN]
• SureCN939234
• TOK-001
• UNII-WA33E149SW
• VN\
• Isoandrololactone
• 2061-71-4
• NSC-34416
• CHEBI:79654
• (4aS,4bR,6aS,8S,10aS,10bS,12aS)-8-hydroxy-10a,12a-dimethyl-3,4,4a,4b,5,6,6a,7,8,9,10,10b,11,12-tetradecahydronaphtho[2,1-f]chromen-2-one
• NSC34416
• 3beta-Hydroxy-D-homo-17a-oxa-5alpha-androstan-17-one
• Q27148777

• Inchi： 1S/C19H30O3/c1-18-9-7-13(20)11-12(18)3-4-14-15(18)8-10-19(2)16(14)5-6-17(21)22-19/h12-16,20H,3-11H2,1-2H3/t12-,13-,14+,15-,16-,18-,19-/m0/s1
• InChI Key： SZKJPNYYJWKGMH-BECBKZTQSA-N
• SMILES： O1C(CC[C@@H]2[C@]1(C)CC[C@H]1[C@H]2CC[C@H]2C[C@H](CC[C@]12C)O)=O

Computed Properties

• Exact Mass: 306.2196
• Monoisotopic Mass: 306.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• LogP: 3.68560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans

Additional information on Isoandrololactone

Introduction to Isoandrololactone (CAS No. 2061-71-4): Applications and Recent Research Developments

Isoandrololactone, identified by the chemical identifier CAS No. 2061-71-4, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This lactone derivative has garnered attention due to its structural uniqueness and its potential applications in drug development, particularly in the synthesis of bioactive molecules. The compound belongs to a class of steroidal lactones, which are known for their diverse biological activities, making them valuable candidates for further research and therapeutic applications.

The molecular structure of Isoandrololactone features a cyclic ester (lactone) moiety, which is a key feature influencing its chemical reactivity and biological interactions. This structural motif is often found in natural products and synthetic intermediates, contributing to the compound's versatility in medicinal chemistry. The presence of a lactone ring in Isoandrololactone allows for various chemical modifications, enabling the synthesis of analogs with tailored biological properties.

In recent years, there has been growing interest in steroidal lactones due to their potential as pharmacological agents. Isoandrololactone has been studied for its possible role in modulating steroid receptor activity, which is relevant in the development of treatments for conditions such as osteoporosis and muscle wasting. The compound's ability to interact with nuclear receptors suggests that it may have therapeutic implications similar to those of other steroid-based drugs.

One of the most compelling aspects of Isoandrololactone is its potential as a precursor in the synthesis of more complex pharmacophores. Researchers have explored its utility in generating derivatives that exhibit enhanced binding affinity or selectivity for specific biological targets. This has opened up new avenues for drug discovery, particularly in the context of developing novel treatments for endocrine-related disorders.

Recent studies have also highlighted the importance of Isoandrololactone in understanding metabolic pathways and enzyme mechanisms. Its structural framework provides insights into how lactones can be metabolically processed within biological systems. This knowledge is crucial for designing drugs that can safely interact with metabolic pathways without causing adverse effects.

The synthesis of Isoandrololactone itself has been optimized through various chemical methodologies, including stereoselective lactonization and catalytic hydrogenation. These synthetic approaches not only facilitate access to the compound but also allow for the production of enantiomerically pure forms, which are essential for evaluating its pharmacological properties accurately.

From a regulatory perspective, CAS No. 2061-71-4 ensures that researchers can reliably source and identify Isoandrololactone, adhering to international standards for chemical nomenclature and classification. This standardization is critical for ensuring consistency in research findings and facilitating collaboration across different scientific disciplines.

The future prospects of Isoandrololactone appear promising, with ongoing research focusing on its potential applications in targeted therapy and personalized medicine. By leveraging its unique structural features, scientists aim to develop innovative treatments that address specific medical needs more effectively than current options available.

In conclusion, Isoandrololactone (CAS No. 2061-71-4) represents a significant compound with diverse applications in pharmaceutical chemistry and biochemistry. Its structural characteristics, combined with recent advancements in synthetic methodologies and biological understanding, position it as a valuable asset in the ongoing quest to develop novel therapeutic agents.